4-(Cyclohexylmethoxy)-2-methyl-1-vinylbenzene

• IUPAC Name: 4-(cyclohexylmethoxy)-1-ethenyl-2-methylbenzene
• InChI: InChI=1S/C16H22O/c1-3-15-9-10-16(11-13(15)2)17-12-14-7-5-4-6-8-14/h3,9-11,14H,1,4-8,12H2,2H3
• InChI Key: LCXMFVZVCYGLGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC2CCCCC2)C=C
• Molecular Formula: C16H22O
• Molecular Weight: 230.34 g/mol

Description

4-(Cyclohexylmethoxy)-2-methyl-1-vinylbenzene is an organic compound characterized by a benzene ring substituted with a cyclohexylmethoxy group, a methyl group, and a vinyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Cyclohexylmethoxy)-2-methyl-1-vinylbenzene can be achieved through several synthetic routes. One common method involves the alkylation of 4-hydroxy-2-methyl-1-vinylbenzene with cyclohexylmethyl chloride in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like acetone or dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

On an industrial scale, the production of 4-(Cyclohexylmethoxy)-2-methyl-1-vinylbenzene may involve continuous flow processes to ensure high efficiency and yield. Catalysts such as palladium on carbon (Pd/C) can be employed to enhance the reaction rate and selectivity. The use of automated reactors and precise control of reaction parameters are crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

4-(Cyclohexylmethoxy)-2-methyl-1-vinylbenzene undergoes various chemical reactions, including:

Oxidation: The vinyl group can be oxidized to form corresponding epoxides or diols using oxidizing agents like m-chloroperbenzoic acid (m-CPBA) or osmium tetroxide (OsO4).

Reduction: The compound can be reduced to form saturated derivatives using hydrogenation catalysts such as palladium on carbon (Pd/C) under hydrogen gas.

Substitution: Electrophilic aromatic substitution reactions can occur on the benzene ring, allowing for further functionalization with different substituents.

Common Reagents and Conditions

Oxidation: m-CPBA, OsO4, and hydrogen peroxide (H2O2) in the presence of a catalyst.

Reduction: Pd/C, hydrogen gas, and other hydrogenation catalysts.

Substitution: Halogenating agents (e.g., bromine, chlorine), nitrating agents (e.g., nitric acid), and sulfonating agents (e.g., sulfuric acid).

Major Products Formed

Oxidation: Epoxides, diols.

Reduction: Saturated hydrocarbons.

Substitution: Halogenated, nitrated, and sulfonated derivatives.

Scientific Research Applications

4-(Cyclohexylmethoxy)-2-methyl-1-vinylbenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals, coatings, and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(Cyclohexylmethoxy)-2-methyl-1-vinylbenzene depends on its specific application. In chemical reactions, the compound’s reactivity is influenced by the electron-donating and electron-withdrawing effects of its substituents. The cyclohexylmethoxy group can stabilize reaction intermediates, while the vinyl group can participate in polymerization reactions. In biological systems, the compound may interact with enzymes and receptors, modulating their activity through binding interactions.

Comparison with Similar Compounds

Similar Compounds

4-(Cyclohexylmethoxy)-2-methyl-1-phenylethene: Similar structure but with an ethene group instead of a vinyl group.

4-(Cyclohexylmethoxy)-2-methyl-1-propylbenzene: Similar structure but with a propyl group instead of a vinyl group.

4-(Cyclohexylmethoxy)-2-methyl-1-ethylbenzene: Similar structure but with an ethyl group instead of a vinyl group.

Uniqueness

4-(Cyclohexylmethoxy)-2-methyl-1-vinylbenzene is unique due to the presence of the vinyl group, which imparts distinct reactivity and potential for polymerization. The combination of the cyclohexylmethoxy and vinyl groups provides a balance of stability and reactivity, making it a versatile compound for various applications.